Cas no 1159817-99-8 (5-(3-Thienyl)-2-hydroxypyrazine)
5-(3-Thienyl)-2-hydroxypyrazine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-THIENYL)-2-HYDROXYPYRAZINE
- 5-(3-Thienyl)-2(1H)-pyrazinone
- 5-(THIOPHEN-3-YL)PYRAZIN-2-OL
- 2(1H)-Pyrazinone, 5-(3-thienyl)-
- 5-(3-Thienyl)-2-hydroxypyrazine
-
- Inchi: 1S/C8H6N2OS/c11-8-4-9-7(3-10-8)6-1-2-12-5-6/h1-5H,(H,10,11)
- InChI Key: TWUVYINKFOSTPC-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=CNC(C=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 260
- XLogP3: 0.6
- Topological Polar Surface Area: 69.7
5-(3-Thienyl)-2-hydroxypyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-693088-0.05g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 0.05g |
$1140.0 | 2023-05-29 | ||
| Enamine | EN300-693088-0.1g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 0.1g |
$1195.0 | 2023-05-29 | ||
| Enamine | EN300-693088-0.25g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 0.25g |
$1249.0 | 2023-05-29 | ||
| Enamine | EN300-693088-0.5g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 0.5g |
$1302.0 | 2023-05-29 | ||
| Enamine | EN300-693088-1.0g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 1g |
$1357.0 | 2023-05-29 | ||
| Enamine | EN300-693088-2.5g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 2.5g |
$2660.0 | 2023-05-29 | ||
| Enamine | EN300-693088-5.0g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 5g |
$3935.0 | 2023-05-29 | ||
| Enamine | EN300-693088-10.0g |
5-(thiophen-3-yl)pyrazin-2-ol |
1159817-99-8 | 10g |
$5837.0 | 2023-05-29 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01100404-1g |
5-(3-Thienyl)-2-hydroxypyrazine |
1159817-99-8 | 95% | 1g |
¥6755.0 | 2023-04-05 |
5-(3-Thienyl)-2-hydroxypyrazine Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-(3-Thienyl)-2-hydroxypyrazine
5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8): A Comprehensive Overview of Its Properties and Applications
In the realm of heterocyclic compounds, 5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, which combines a pyrazine core with a thienyl substituent, has garnered attention in pharmaceutical research, material science, and organic synthesis. Its molecular formula, C8H6N2OS, reflects a balance of aromaticity and functional versatility, making it a valuable building block for further chemical modifications.
The hydroxypyrazine moiety in this compound is particularly noteworthy, as it introduces hydrogen-bonding capabilities and enhances solubility in polar solvents. Researchers have explored its role in designing bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in medicinal chemistry, where its scaffold has been incorporated into compounds targeting inflammatory pathways and metabolic disorders. This aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their pharmacokinetic properties.
From a synthetic perspective, 5-(3-Thienyl)-2-hydroxypyrazine offers opportunities for cross-coupling reactions, leveraging the reactivity of both the thienyl and pyrazine rings. Its electronic properties have also piqued interest in organic electronics, such as the development of conductive polymers or light-emitting diodes (LEDs). These applications resonate with the growing demand for sustainable materials in renewable energy technologies.
Environmental and safety considerations are paramount when handling this compound. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its stability under ambient conditions and compatibility with common solvents like DMSO and ethanol facilitate its use in experimental workflows.
In summary, 5-(3-Thienyl)-2-hydroxypyrazine (CAS No. 1159817-99-8) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in contemporary scientific research. As interest in tailored heterocycles grows, this compound is poised to remain a focal point for future discoveries.
1159817-99-8 (5-(3-Thienyl)-2-hydroxypyrazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)